molecular formula C8H8N2O B1319122 2-Ethoxyisonicotinonitrile CAS No. 869299-29-6

2-Ethoxyisonicotinonitrile

Cat. No. B1319122
M. Wt: 148.16 g/mol
InChI Key: UDXZRNGEMFVRSG-UHFFFAOYSA-N
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Description

2-Ethoxyisonicotinonitrile is a chemical compound used in scientific research. It has a molecular formula of C8H8N2O and a molecular weight of 148.164 .

Scientific Research Applications

Corrosion Inhibition

2-Ethoxyisonicotinonitrile derivatives have been studied for their effectiveness as corrosion inhibitors. For example, certain pyridine derivatives, including those related to 2-Ethoxyisonicotinonitrile, have demonstrated significant inhibition effects on steel corrosion in acidic environments (Ansari, Quraishi, & Singh, 2015). These studies often employ various techniques like electrochemical impedance spectroscopy and scanning electron microscopy to evaluate the inhibitory performance.

Photodynamic Therapy for Cancer

Compounds derived from 2-Ethoxyisonicotinonitrile have been investigated for their potential in photodynamic therapy (PDT) for cancer treatment. Studies have synthesized novel zinc phthalocyanines bearing groups related to 2-Ethoxyisonicotinonitrile and evaluated their effectiveness as photosensitizers in PDT (Çakır et al., 2015).

Cement and Concrete Research

The synthesis of shrinkage-reducing admixtures for cementitious materials has involved the use of compounds related to 2-Ethoxyisonicotinonitrile. Such research is significant for improving the quality of construction materials, as demonstrated by studies on the effects of these admixtures on reducing free drying shrinkage in mortar and concrete (Rong-bing & Jian, 2005).

Photophysical Properties

Research has also focused on the photophysical properties of 2-Ethoxyisonicotinonitrile derivatives. For instance, studies have been conducted on compounds like 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, exploring their potential as light-emitting materials and examining their solvatochromic effects (Ahipa et al., 2014).

Nuclear Medicine

In nuclear medicine, (Ethoxy(ethyl)amino)methanedithiol, related to 2-Ethoxyisonicotinonitrile, has been used as a ligand in diagnostic radiopharmaceuticals, particularly for myocardial perfusion imaging using technetium-99m (Nabati, 2018).

Perovskite Solar Cells

2-Ethoxyisonicotinonitrile derivatives have been explored in the field of perovskite solar cells. Research indicates their potential in facilitating electron transportation and improving device performance, as demonstrated in studies involving fullerenol interlayers (Cao et al., 2016).

properties

IUPAC Name

2-ethoxypyridine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N2O/c1-2-11-8-5-7(6-9)3-4-10-8/h3-5H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDXZRNGEMFVRSG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NC=CC(=C1)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80596577
Record name 2-Ethoxypyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80596577
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

148.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Ethoxyisonicotinonitrile

CAS RN

869299-29-6
Record name 2-Ethoxypyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80596577
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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